
A Comparative Guide to Bromophenol Red and
Bromophenol Blue as pH Indicators

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Bromophenol Red

CAS No.: 2800-80-8

Cat. No.: B1214209

Get Quote

In the precise world of scientific research and drug development, the selection of an

appropriate pH indicator is a critical decision that can significantly impact the accuracy and

validity of experimental results. Among the myriad of available indicators, Bromophenol Red
and Bromophenol Blue are two structurally similar sulfonphthalein dyes that are frequently

employed. This guide provides a detailed comparison of their performance, supported by their

physicochemical properties and general experimental protocols, to aid researchers in making

an informed choice for their specific applications.

Physicochemical Properties
A fundamental understanding of the distinct properties of Bromophenol Red and Bromophenol

Blue is essential for their effective application. The key characteristics of each indicator are

summarized in the table below.
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Property Bromophenol Red Bromophenol Blue

pH Transition Range 5.2 - 6.8[1][2] 3.0 - 4.6[3][4]

pKa ~6.0 ~4.0[5][6][7]

Color in Acidic Form Yellow[2] Yellow[3][4]

Color in Basic Form Red/Purple[2][8] Blue/Purple[3][4][6]

Molecular Formula C₁₉H₁₂Br₂O₅S C₁₉H₁₀Br₄O₅S[3]

Molar Mass 512.19 g/mol [8] 669.96 g/mol [4]

Decision Framework for Indicator Selection
The choice between Bromophenol Red and Bromophenol Blue hinges primarily on the

expected pH at the equivalence point of the titration. The ideal indicator is one whose pH

transition range brackets the equivalence point pH of the reaction.
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Indicator Selection Logic

Determine the expected pH
at the equivalence point of the titration

Is the expected pH
between 3.0 and 4.6?

Analyze

Is the expected pH
between 5.2 and 6.8?

No

Select Bromophenol Blue

Yes

Select Bromophenol Red

Yes

Consider other indicators

No
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Acid-Base Titration Workflow

Preparation

Titration

Data Analysis

Rinse and fill buret
with titrant

Slowly add titrant
to analyte with swirling

Pipette known volume
of analyte into flask

Add a few drops
of indicator to analyte

Add titrant dropwise
near the endpoint

Observe for permanent
color change (endpoint)

Record final
titrant volume

Calculate volume
of titrant used

Calculate analyte
concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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